Cas no 36678-08-7 (4-methoxybut-1-yne)

• Product Name: 4-methoxybut-1-yne
• CAS No: 36678-08-7
• MF: C₅H₈O
• MW: 84.1164216995239
• MDL: MFCD20483835
• CID: 1478555
• PubChem ID: 542152
• Update Time: 2025-11-01

4-methoxybut-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Butyne, 4-methoxy-
• 4-methoxybut-1-yne
• MFCD20483835
• AC9661
• DTXSID30337356
• SY261977
• EN300-203881
• 4-methoxybutyne
• 4-methoxy-but-1-yne
• 3-Butynyl methyl ether #
• 36678-08-7
• 3-butynylmethyl ether
• 2-methoxyethylacetylene
• 4-Methoxy-1-butyne
• 3-Butynyl methyl ether

• MDL： MFCD20483835
• Inchi： 1S/C5H8O/c1-3-4-5-6-2/h1H,4-5H2,2H3
• InChI Key： RCYIWFITYHZCIW-UHFFFAOYSA-N
• SMILES： O(C)CCC#C

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 57.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4-methoxybut-1-yne

Chemical Profile of 4-methoxybut-1-yne (CAS No. 36678-08-7)

4-methoxybut-1-yne (CAS No. 36678-08-7) is a versatile organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. As an alkyne derivative featuring a methoxy substituent, this molecule exhibits unique structural and functional properties that make it valuable for various applications, particularly in the development of fine chemicals and biologically active compounds.

The molecular structure of 4-methoxybut-1-yne consists of a linear chain with a triple bond between the second and third carbon atoms, flanked by a methoxy group at the fourth carbon. This configuration imparts reactivity that is characteristic of alkynes, allowing for diverse chemical transformations such as hydrogensation, oxidation, and coupling reactions. The presence of the methoxy group further enhances its utility by enabling nucleophilic substitution and etherification processes.

In recent years, 4-methoxybut-1-yne has been explored as a key intermediate in the synthesis of more complex molecules. Its role in constructing heterocyclic frameworks and functionalized alkanes has been particularly noteworthy. Researchers have leveraged its reactivity to develop novel pathways for producing pharmaceutical intermediates, including those relevant to anti-inflammatory and antimicrobial agents. The compound’s ability to serve as a precursor for enantiomerically pure compounds has also made it attractive for chiral synthesis applications.

The pharmaceutical industry has been particularly interested in 4-methoxybut-1-yne due to its potential as a building block for drug candidates. For instance, studies have demonstrated its utility in constructing scaffolds that mimic natural products with known bioactivity. By incorporating this compound into drug design strategies, chemists aim to enhance binding affinity and metabolic stability, which are critical factors in drug development. Additionally, its role in generating libraries of diverse compounds for high-throughput screening has been highlighted in several recent publications.

Advances in catalytic methods have further expanded the applications of 4-methoxybut-1-yne. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have enabled efficient transformations of this molecule into more complex derivatives. These techniques have not only streamlined synthetic routes but also opened new avenues for exploring its pharmacological potential. For example, researchers have utilized these methods to produce derivatives with enhanced solubility or improved bioavailability.

The agrochemical sector has also recognized the value of 4-methoxybut-1-yne as a precursor for developing novel pesticides and herbicides. Its structural features allow for the creation of compounds that interact selectively with biological targets in plants and pests. Recent studies have shown promising results in using 4-methoxybut-1-yne derivatives to inhibit key enzymes involved in plant growth regulation or pest metabolism, offering potential solutions to agricultural challenges.

From an industrial perspective, the production and handling of 4-methoxybut-1-yne must adhere to stringent quality control measures to ensure consistency and safety. Manufacturers employ advanced purification techniques, such as distillation under inert conditions or chromatographic methods, to isolate high-purity material. These processes are essential not only for meeting regulatory standards but also for optimizing downstream applications where even minor impurities can affect reaction outcomes.

The environmental impact of synthesizing and utilizing 4-methoxybut-1-yne is another consideration that has prompted research into greener alternatives. Innovations in solvent systems and catalytic processes aim to minimize waste generation and energy consumption during production. Additionally, efforts are underway to develop biodegradable derivatives that reduce environmental persistence after application.

In conclusion, 4-methoxybut-1-yne (CAS No. 36678-08-7) represents a significant compound in modern chemical research with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique reactivity and structural versatility continue to drive innovation in synthetic methodologies and functional molecule design. As research progresses, the full potential of this compound is expected to be realized through interdisciplinary collaborations and advancements in catalytic chemistry.